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Compound of Interest

Compound Name: tert-Butoxychlorodiphenyilsilane

Cat. No.: B093950

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for tert-
Butoxychlorodiphenylsilane (TBCDPSCI). The information is intended to support laboratory
safety procedures and to ensure the well-being of personnel working with this compound. The
following sections detail the chemical and physical properties, known hazards, handling and
storage procedures, emergency protocols, and waste disposal of TBCDPSCI.

Chemical and Physical Properties

tert-Butoxychlorodiphenylsilane is an organosilicon compound widely used in organic
synthesis as a protecting group for alcohols.[1] Its bulky tert-butyl and diphenyl groups provide
significant steric hindrance, which imparts notable stability, particularly in acidic conditions.[1]
However, it is sensitive to moisture and will hydrolyze.[2]
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Property Value Reference(s)
Molecular Formula C16H1oCIOSI [3]
Molecular Weight 290.86 g/mol [3]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 90 °C @ 0.01 mmHg [4]
Flash Point 149 °C [4]
Density 1.057 g/mL at 25 °C [4]

N Miscible with most organic
Solubility ] [4]
solvents. Reacts with water.

Refractive Index 1.5665-1.5685 [4]

Hazard Identification and Classification

tert-Butoxychlorodiphenylsilane is classified as a hazardous substance. The primary
hazards are associated with its corrosivity and reactivity with water. Upon contact with
moisture, it hydrolyzes to produce hydrochloric acid (HCI), which is a corrosive and toxic gas.[5]
[6] The acute toxicity of chlorosilanes is largely attributed to the formation of HCI.[7]
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram(s) Statement(s)
H227:
Flammable . :
o Category 4 None Warning Combustible
Liquids -
liquid
. H314: Causes
Skin )
. i severe skin
Corrosion/Irritatio  Category 1B GHSO05 Danger
burns and eye
n
damage
Serious Eye H318: Causes
Damage/Eye Category 1 GHSO05 Danger serious eye
Irritation damage
Specific Target
o Category 3 H335: May
Organ Toxicity ] ) )
(Sing| (Respiratory GHSO07 Warning cause respiratory
ingle
g system) irritation
Exposure)

Data compiled from multiple Safety Data Sheets. It is important to consult the specific SDS for

the product you are using.

Experimental Protocols
Personal Protective Equipment (PPE)

Due to the corrosive nature of tert-Butoxychlorodiphenylsilane and its hydrolysis product,

hydrochloric acid, appropriate personal protective equipment is mandatory.
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PPE Item

Specifications

Eye Protection

Chemical safety goggles and a full-face shield.

Hand Protection

Chemical-resistant gloves are required. While
specific breakthrough times for tert-
Butoxychlorodiphenylsilane are not readily
available, for chlorosilanes in general, butyl
rubber or Viton® gloves are recommended.
Double gloving may be appropriate for extended
operations. Always inspect gloves for tears or

punctures before use.

Skin and Body Protection

A flame-retardant lab coat, worn over personal
clothing. For larger scale operations or in the
event of a spill, a chemical-resistant apron or

suit should be worn.

Respiratory Protection

Work should be conducted in a well-ventilated
chemical fume hood. If there is a risk of
exposure above the occupational exposure limit,
a NIOSH-approved respirator with an acid gas

cartridge is necessary.

Handling and Storage

e Handling:

o Always handle tert-Butoxychlorodiphenylsilane in a well-ventilated chemical fume

hood.[3]

[¢]

[e]

o

[¢]

Use non-sparking tools.[3]

Ground and bond containers when transferring material to prevent static discharge.[3]

Avoid contact with skin, eyes, and clothing.[3]

Keep away from heat, sparks, and open flames.[3]
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o Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis from

atmospheric moisture.[2]

o Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[3]

o Keep away from incompatible materials such as water, alcohols, acids, and oxidizing

agents.

o Store in a corrosive-resistant container.[3]

Emergency Procedures

First Aid Measures

Immediate medical attention is required for all exposures.

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If
breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[3]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[3]
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Spill and Leak Procedures

For small spills:

Evacuate the immediate area.

o Wear appropriate PPE as outlined in section 3.1.

» Contain the spill using a non-combustible absorbent material such as vermiculite, sand, or a
commercial chlorosilane spill absorbent. Do NOT use water or combustible materials like
paper towels.

o Carefully collect the absorbed material into a dry, sealed container.

o Ventilate the area and wash the spill site with a neutralizing agent (see section 4.3) followed
by soap and water, collecting the cleaning materials for proper disposal.

For large spills:
o Evacuate the laboratory and alert emergency personnel.
e Close the laboratory doors and post a warning sign.

e Prevent entry to the area until it has been deemed safe by trained professionals.

Quenching and Neutralization Protocol

Unreacted tert-Butoxychlorodiphenylsilane and spill residues must be quenched and
neutralized before disposal. This should be performed in a chemical fume hood.

o Dilute the tert-Butoxychlorodiphenylsilane or the absorbed spill material with an inert,
high-boiling point solvent such as toluene or heptane in a reaction flask equipped with a
stirrer and an addition funnel.

e Cool the mixture in an ice bath.

» Slowly add a solution of isopropanol to the mixture with vigorous stirring. The reaction is
exothermic, so the addition rate should be controlled to maintain a safe temperature.
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e Once the addition of isopropanol is complete and the reaction has subsided, slowly add
methanol to ensure all the reactive material has been quenched.

» Finally, very slowly and cautiously add water to the reaction mixture to hydrolyze any
remaining chlorosilane.

e The resulting mixture can then be neutralized. For acidic solutions resulting from hydrolysis,
a weak base such as sodium bicarbonate or soda ash can be slowly added until the pH is
neutral.[8]

e The neutralized waste should be collected in a properly labeled waste container for disposal.

Toxicology and Ecotoxicity
Toxicological Data

Specific quantitative toxicological data for tert-Butoxychlorodiphenylsilane is not readily
available. However, the acute toxicity of chlorosilanes is primarily due to the corrosive effects of
the hydrochloric acid formed upon hydrolysis.[7] Inhalation of chlorosilane vapors can cause
severe irritation to the respiratory tract, potentially leading to inflammation, edema, and
chemical burns.[5][9] Skin and eye contact can result in severe chemical burns.[5][9]

Exposure Route Effect

Severe irritation of the respiratory tract,
Inhalation coughing, shortness of breath, and potential for

pulmonary edema.[9]

Skin Severe burns and tissue damage.[9]

£ Severe burns, and potential for permanent eye
es
Y damage.[5]

Ingestion Severe burns to the gastrointestinal tract.[5]

No specific LD50 or LC50 data for tert-Butoxychlorodiphenylsilane was found in the
searched literature. The toxicological information is based on the general properties of
chlorosilanes.
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Ecotoxicity Data

No specific ecotoxicity data for tert-Butoxychlorodiphenylsilane was found. Due to its
reactivity with water to form hydrochloric acid, spills can lead to a localized decrease in the pH
of aquatic environments, which can be harmful to aquatic life.

Disposal Considerations

All waste containing tert-Butoxychlorodiphenylsilane must be treated as hazardous waste.

e Quenched and neutralized solutions should be collected in a designated, properly labeled
hazardous waste container.

» Contaminated solid materials, such as absorbent pads and used PPE, should be placed in a
sealed, labeled container for hazardous waste disposal.

» Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visualizations

Water (H20)
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/
+ H20

Hydrochloric Acid (HCI)
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tert-Butoxychlorodiphenylsilane

Caption: Hydrolysis of tert-Butoxychlorodiphenylsilane.
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Spill Occurs

tert-Butoxychlorodiphenylsilane Spill
|

Click to download full resolution via product page

Caption: Workflow for tert-Butoxychlorodiphenylsilane spill cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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